Cas no 4558-90-1 (Methyl 3-phenyl-2-(pyridin-2-yl)propanoate)

• Product Name: Methyl 3-phenyl-2-(pyridin-2-yl)propanoate
• CAS No: 4558-90-1
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD27939446
• CID: 1093418
• PubChem ID: 72942694
• Update Time: 2025-05-28

Methyl 3-phenyl-2-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-phenyl-2-(pyridin-2-yl)propanoate
• methyl 3-phenyl-2-pyridin-2-ylpropanoate
• MFCD27939446
• 4558-90-1
• F88551
• SCHEMBL25215975
• HS-6417
• Methyl3-phenyl-2-(pyridin-2-yl)propanoate

• MDL： MFCD27939446
• Inchi： 1S/C15H15NO2/c1-18-15(17)13(14-9-5-6-10-16-14)11-12-7-3-2-4-8-12/h2-10,13H,11H2,1H3
• InChI Key： ZCMGYOFMEAVPJB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CN=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 3-phenyl-2-(pyridin-2-yl)propanoate

Comprehensive Guide to Methyl 3-phenyl-2-(pyridin-2-yl)propanoate (CAS 4558-90-1): Properties, Applications, and Market Insights

Methyl 3-phenyl-2-(pyridin-2-yl)propanoate (CAS 4558-90-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This ester derivative combines aromatic phenyl and pyridine moieties with a propanoate backbone, creating unique chemical properties that make it valuable for research and industrial applications. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become particularly relevant in 2024 as researchers explore novel pharmaceutical intermediates for neurological and anti-inflammatory therapies.

The molecular structure of Methyl 3-phenyl-2-(pyridin-2-yl)propanoate features three key components: a methyl ester group, a phenyl ring, and a pyridine heterocycle. This combination provides both lipophilic and hydrophilic characteristics, making it an interesting candidate for drug delivery systems. Recent studies suggest potential applications in developing small molecule inhibitors, particularly in targeting protein-protein interactions - a hot topic in current medicinal chemistry research. The compound's CAS 4558-90-1 serves as its unique identifier in chemical databases and regulatory documentation.

In synthetic chemistry, Methyl 3-phenyl-2-(pyridin-2-yl)propanoate serves as a versatile building block. Its ester functionality allows for various transformations, including hydrolysis to carboxylic acids or reduction to alcohols. The pyridine nitrogen offers coordination sites for metal catalysts, making it useful in asymmetric synthesis applications. Many researchers are currently investigating its potential in creating chiral auxiliaries, especially for the synthesis of biologically active compounds with defined stereochemistry.

The pharmaceutical industry shows growing interest in CAS 4558-90-1 due to its structural similarity to several neurotransmitter precursors. While not itself a drug substance, this compound appears in patents related to CNS-active compounds, particularly those targeting nicotinic acetylcholine receptors. This connection to neurological research aligns with current trends in neurodegenerative disease treatment development, making it a compound to watch in coming years.

From a commercial perspective, Methyl 3-phenyl-2-(pyridin-2-yl)propanoate remains a specialty chemical with limited but growing production. Suppliers typically offer it in research quantities (100mg to 10g) with purity levels ranging from 95% to 99%. The compound's stability under standard laboratory conditions (room temperature, protected from moisture) makes it relatively easy to handle and store compared to more sensitive pharmaceutical intermediates.

Quality control for CAS 4558-90-1 generally involves HPLC analysis with UV detection, given the compound's aromatic character. Analytical methods typically focus on identifying and quantifying potential impurities such as starting materials or hydrolysis products. These protocols align with current quality by design (QbD) approaches in pharmaceutical development, where understanding and controlling impurities is crucial.

Environmental and safety considerations for Methyl 3-phenyl-2-(pyridin-2-yl)propanoate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling. Disposal should follow local regulations for organic compounds, with particular attention to potential aquatic toxicity - a growing concern in green chemistry initiatives worldwide.

Research trends in 2024 suggest expanding applications for pyridine-containing compounds like Methyl 3-phenyl-2-(pyridin-2-yl)propanoate. The compound's potential in metal-organic frameworks (MOFs) for gas storage and catalysis is being explored, tapping into the booming field of advanced materials. Additionally, its use in developing fluorescent probes for biological imaging represents another promising direction, especially for neuroscience applications.

For researchers sourcing CAS 4558-90-1, current market intelligence suggests evaluating suppliers based on batch-to-batch consistency and comprehensive analytical documentation. The compound's price reflects its specialty status, typically ranging from $50 to $200 per gram depending on purity and quantity. Some manufacturers now offer custom synthesis services for derivatives, responding to the growing demand for tailor-made intermediates in drug discovery programs.

Intellectual property landscapes show several patents mentioning Methyl 3-phenyl-2-(pyridin-2-yl)propanoate, primarily in claims covering synthetic methods or as an intermediate in longer synthetic sequences. This patent activity indicates sustained industrial interest, particularly from pharmaceutical companies focusing on central nervous system targets. Researchers should conduct thorough freedom-to-operate analyses before developing commercial applications.

Looking forward, the scientific community anticipates growing importance for heterocyclic building blocks like Methyl 3-phenyl-2-(pyridin-2-yl)propanoate. Its balanced physicochemical properties and synthetic versatility position it well for various applications in medicinal chemistry and materials science. As combinatorial chemistry and high-throughput screening methods advance, demand for such well-characterized, multifunctional intermediates will likely increase.

In analytical applications, CAS 4558-90-1 has shown utility as a reference standard in method development for similar compounds. Its distinct UV absorption profile (typically λmax around 260-280 nm) makes it suitable for HPLC method optimization, particularly for analyzing complex mixtures containing aromatic esters and nitrogen heterocycles.

The compound's stability profile makes it attractive for long-term studies. Accelerated stability testing suggests that properly stored Methyl 3-phenyl-2-(pyridin-2-yl)propanoate maintains integrity for years, an important consideration for research programs requiring consistent material over extended periods. This characteristic becomes increasingly valuable as regulatory requirements for compound characterization become more stringent.

Academic interest in pyridine derivatives continues to grow, with Methyl 3-phenyl-2-(pyridin-2-yl)propanoate appearing in recent synthetic methodology papers. Its structure presents interesting challenges and opportunities for developing new catalytic asymmetric reactions, a vibrant area of organic chemistry research. Several groups have reported its use in testing novel organocatalysts and transition metal catalysts.

For those considering working with CAS 4558-90-1, current literature recommends starting with small-scale reactions to understand its behavior in specific chemical environments. The compound's reactivity can vary significantly depending on reaction conditions, a characteristic that makes it valuable for reaction optimization studies but requires careful experimental design.

In conclusion, Methyl 3-phenyl-2-(pyridin-2-yl)propanoate represents an interesting case study in how multifunctional intermediates bridge academic research and industrial applications. Its combination of aromatic systems with flexible synthetic handles continues to attract attention across multiple chemistry disciplines. As research trends evolve toward more complex, targeted molecular architectures, compounds like CAS 4558-90-1 will likely play increasingly important roles in scientific advancement and technological innovation.